5-(2-Chlorophenyl)-2-methoxyphenol, 95%

• IUPAC Name: 5-(2-chlorophenyl)-2-methoxyphenol
• InChI: InChI=1S/C13H11ClO2/c1-16-13-7-6-9(8-12(13)15)10-4-2-3-5-11(10)14/h2-8,15H,1H3
• InChI Key: JMJURAYRTYBVRZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC=CC=C2Cl)O
• Molecular Formula: C13H11ClO2
• DSSTOX Substance ID: DTXSID60685514
• Molecular Weight: 234.68 g/mol
• CAS RN: 1261919-69-0

Description

5-(2-Chlorophenyl)-2-methoxyphenol, 95% (5-CPMP) is an organic compound with a wide range of applications in scientific research. It is a colorless to pale yellow liquid with a faint odor and a boiling point of approximately 200°C. 5-CPMP has been used in the synthesis of various organic compounds, such as polymers, dyes, and pharmaceuticals. Furthermore, it has been studied extensively for its biochemical and physiological effects, as well as its potential applications in laboratory experiments.

Scientific Research Applications

5-(2-Chlorophenyl)-2-methoxyphenol, 95% has been used in a variety of scientific research applications, including the synthesis of polymers, dyes, and pharmaceuticals. It has also been used in the synthesis of various organic compounds, such as benzothiazoles and benzodioxoles, which have potential applications in the development of new drugs. Furthermore, 5-(2-Chlorophenyl)-2-methoxyphenol, 95% has been studied extensively for its biochemical and physiological effects, as well as its potential applications in laboratory experiments.

Mechanism of Action

The mechanism of action of 5-(2-Chlorophenyl)-2-methoxyphenol, 95% is not fully understood. However, it is believed that the compound has a direct effect on the metabolism of certain proteins and enzymes. Specifically, it is believed to inhibit the activity of certain enzymes involved in the synthesis of fatty acids and cholesterol, as well as the metabolism of glucose. Furthermore, it is believed to interact with certain receptors in the brain, which may explain its effects on behavior and cognition.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(2-Chlorophenyl)-2-methoxyphenol, 95% have been studied extensively. It has been found to have a direct effect on the metabolism of certain proteins and enzymes, as well as on the synthesis of fatty acids and cholesterol. Furthermore, it has been found to interact with certain receptors in the brain, which may explain its effects on behavior and cognition. Additionally, 5-(2-Chlorophenyl)-2-methoxyphenol, 95% has been found to have anti-inflammatory and antioxidant properties, which may explain its potential therapeutic applications.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(2-Chlorophenyl)-2-methoxyphenol, 95% in laboratory experiments include its ease of synthesis, its reproducibility, and its ability to interact with certain receptors in the brain. Furthermore, it has been found to have anti-inflammatory and antioxidant properties, which may be beneficial in certain experiments. However, there are also some limitations to using 5-(2-Chlorophenyl)-2-methoxyphenol, 95% in laboratory experiments. For example, it is not soluble in water, which can make it difficult to use in certain experiments. Additionally, its mechanism of action is not fully understood, which can make it difficult to predict the results of certain experiments.

Future Directions

There are a number of possible future directions for the use of 5-(2-Chlorophenyl)-2-methoxyphenol, 95% in scientific research. For example, it could be used to develop new drugs or to study the biochemical and physiological effects of certain compounds. Additionally, its anti-inflammatory and antioxidant properties could be explored further for potential therapeutic applications. Furthermore, its mechanism of action could be further studied in order to understand its effects on behavior and cognition. Finally, its potential applications in laboratory experiments could be explored further in order to determine how it can be used most effectively.

Synthesis Methods

5-(2-Chlorophenyl)-2-methoxyphenol, 95% is typically synthesized by the reaction of 2-chlorobenzaldehyde and 2-methoxyphenol in aqueous acetic acid. The reaction is conducted at a temperature of 95°C for a period of 3 hours, and the resulting product is a 95% pure 5-(2-Chlorophenyl)-2-methoxyphenol, 95% solution. This method of synthesis has been found to be reliable and reproducible, and it has been used in various scientific research applications.